Cas no 114698-06-5 (Ethanedione, bis(2-thiazolyl)-)

Ethanedione, bis(2-thiazolyl)- structure
114698-06-5 structure
Product Name:Ethanedione, bis(2-thiazolyl)-
CAS No:114698-06-5
MF:C8H4N2O2S2
MW:224.259558677673
CID:1202698
PubChem ID:85552820
Update Time:2025-07-30

Ethanedione, bis(2-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanedione, bis(2-thiazolyl)-
    • 1,2-bis(1,3-thiazol-2-yl)ethane-1,2-dione
    • 114698-06-5
    • 1,2-di(thiazol-2-yl)ethane-1,2-dione
    • Inchi: 1S/C8H4N2O2S2/c11-5(7-9-1-3-13-7)6(12)8-10-2-4-14-8/h1-4H
    • InChI Key: LAZLJTVFJQQPSX-UHFFFAOYSA-N
    • SMILES: S1C=CN=C1C(C(C1=NC=CS1)=O)=O

Computed Properties

  • Exact Mass: 223.97141972g/mol
  • Monoisotopic Mass: 223.97141972g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 116Ų

Ethanedione, bis(2-thiazolyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1758099-1g
1,2-Di(thiazol-2-yl)ethane-1,2-dione
114698-06-5 95%
1g
¥6728.00 2024-08-09
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